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Compound of Interest

Compound Name: Bis-(3,4-dimethyl-phenyl)-amine

Cat. No.: B1268484

An In-depth Guide to the Molecular Weight of Bis-(3,4-dimethyl-phenyl)-amine

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's molecular weight is fundamental. This guide provides a detailed breakdown of
the molecular weight of Bis-(3,4-dimethyl-phenyl)-amine, a compound relevant in various
research and development applications.

Molecular Identity

Bis-(3,4-dimethyl-phenyl)-amine, also known as N-(3,4-dimethylphenyl)-3,4-dimethylaniline,
is an organic compound with the chemical formula C16H19N[1][2][3]. It is recognized by its
CAS number 55389-75-8[1][2][3]. This compound is noted as an important intermediate in the
production of organic light-emitting diodes (OLEDS)[2].

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular formula C16H19N indicates that each molecule of Bis-(3,4-dimethyl-phenyl)-
amine contains 16 carbon atoms, 19 hydrogen atoms, and 1 nitrogen atom.

Atomic Weights of Constituent Elements

To calculate the molecular weight, the standard atomic weights of carbon, hydrogen, and
nitrogen are utilized. The International Union of Pure and Applied Chemistry (IUPAC) provides
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standard atomic weight values. For many elements, these are expressed as intervals due to
natural isotopic variation. For practical calculations, a conventional value is often used.

Standard Conventional

Element Symbol Quantity Atomic Weight  Atomic Weight
Interval (g/mol)
[12.0096,

Carbon C 16 12.011
12.0116][4]
[1.00784,

Hydrogen H 19 1.008[5][6]
1.00811][5][6][7]

_ [14.00643,
Nitrogen N 1 14.007[9][10]

14.00728][8][9]

Calculation of Molecular Weight

The molecular weight is calculated by multiplying the quantity of each element by its atomic
weight and summing the results.

Calculation Methodology:

Molecular Weight = (Number of Carbon atoms x Atomic Weight of Carbon) + (Number of
Hydrogen atoms x Atomic Weight of Hydrogen) + (Number of Nitrogen atoms x Atomic Weight
of Nitrogen)

Molecular Weight = (16 x 12.011) + (19 x 1.008) + (1 x 14.007) Molecular Weight = 192.176 +
19.152 + 14.007 Molecular Weight = 225.335 g/mol

This calculated value aligns with the reported molecular weights from various chemical
suppliers and databases, which are typically cited as 225.33 g/mol or 225.34 g/mol [1][2][11].

Summary of Quantitative Data

The following table summarizes the key quantitative data for Bis-(3,4-dimethyl-phenyl)-
amine.
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Parameter Value Reference

Molecular Formula C16H19N (1121311111121

Calculated Molecular Weight 225.335 g/mol

Reported Molecular Weight 225.33 g/mol [1][2]
Reported Molecular Weight 225.34 g/mol [11]
Monoisotopic Mass 225.15175 Da [12]

Logical Relationship of Molecular Weight
Calculation

The following diagram illustrates the logical workflow for determining the molecular weight of
Bis-(3,4-dimethyl-phenyl)-amine.

Obtain Atomic Weights

C: 12,011
H: 1.008
N: 14.007

Calculate Total Weight for Each Element A Final Molecular Weight
(Atom Count * Atomic Weight) S = e Wepis 225.335 g/mol

Identify Molecular Formula Determine Constituent Elements
C16H19N (Carbon, Hydrogen, Nitrogen)

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of Bis-(3,4-dimethyl-phenyl)-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

